6-ethyl-7-[2-(naphthalen-2-yl)-2-oxoethoxy]-4-phenyl-2H-chromen-2-one

• Molecular Formula: C29H22O4
• Molecular Weight: 434.5 g/mol
• IUPAC Name: 6-ethyl-7-(2-naphthalen-2-yl-2-oxoethoxy)-4-phenylchromen-2-one
• InChI: InChI=1S/C29H22O4/c1-2-19-15-25-24(21-9-4-3-5-10-21)16-29(31)33-28(25)17-27(19)32-18-26(30)23-13-12-20-8-6-7-11-22(20)14-23/h3-17H,2,18H2,1H3
• InChI Key: FRIWMHFHJPXNOS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1OCC(=O)C3=CC4=CC=CC=C4C=C3)OC(=O)C=C2C5=CC=CC=C5

Description

6-ethyl-7-[2-(naphthalen-2-yl)-2-oxoethoxy]-4-phenyl-2H-chromen-2-one is a complex organic compound with the molecular formula C29H22O4 and a molecular weight of 434.496 g/mol . This compound is part of a collection of rare and unique chemicals used in early discovery research . It is characterized by its intricate structure, which includes a chromenone core, a naphthyl group, and a phenyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

industrial synthesis would likely involve scaling up the laboratory procedures, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through various purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

6-ethyl-7-[2-(naphthalen-2-yl)-2-oxoethoxy]-4-phenyl-2H-chromen-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives, depending on the oxidizing agents and conditions used.

Reduction: Reduction reactions can modify the chromenone core or the naphthyl group.

Substitution: Various substitution reactions can occur, particularly on the phenyl and naphthyl groups, leading to the formation of new compounds.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions typically involve specific temperatures, solvents, and reaction times to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction could produce alcohols or other reduced forms of the original compound .

Scientific Research Applications

6-ethyl-7-[2-(naphthalen-2-yl)-2-oxoethoxy]-4-phenyl-2H-chromen-2-one has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound can be used in biochemical assays to study enzyme interactions and other biological processes.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-ethyl-7-[2-(naphthalen-2-yl)-2-oxoethoxy]-4-phenyl-2H-chromen-2-one involves its interaction with specific molecular targets. The chromenone core and the attached groups can interact with enzymes, receptors, or other proteins, modulating their activity. The exact pathways and molecular targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

2-naphthylacetonitrile: A compound with a similar naphthyl group but different functional groups and applications.

3-(6-hydroxy-naphthalen-2-yl)-benzo[d]isoxazol-6-ol: Another naphthyl-containing compound with distinct chemical properties and uses.

Uniqueness

Its structure allows for diverse chemical modifications and interactions, making it a valuable compound for scientific studies .